Cas no 170112-66-0 (3,4,5-Trifluoroiodobenzene)

3,4,5-Trifluoroiodobenzene structure
3,4,5-Trifluoroiodobenzene structure
Product Name:3,4,5-Trifluoroiodobenzene
CAS No:170112-66-0
MF:C6H2F3I
MW:257.979764461517
MDL:MFCD03265259
CID:94503
PubChem ID:2760715
Update Time:2025-04-18

3,4,5-Trifluoroiodobenzene Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trifluoroiodobenzene
    • 1-Iodo-3,4,5-Trifluorobenzene
    • 1,2,3-trifluoro-5-iodobenzene
    • 5-Iodo-1,2,3-trifluorobenzene
    • Benzene, 1,2,3-trifluoro-5-iodo-
    • 1,2,3-trifluoro-5-iodo-benzene
    • RLJXJUHMVYLIBW-UHFFFAOYSA-N
    • SBB101936
    • 8717AA
    • CM12312
    • AS05746
    • 1,2,3-tris(fluoranyl)-5-iodanyl-benzene
    • A811164
    • AKOS012109040
    • EN300-222747
    • SCHEMBL2938544
    • CS-W021791
    • DS-15521
    • SY062938
    • FT-0677348
    • Z1021304792
    • AC-10351
    • MFCD03265259
    • 170112-66-0
    • DTXSID30375314
    • DB-002361
    • MDL： MFCD03265259
    • Inchi： 1S/C6H2F3I/c7-4-1-3(10)2-5(8)6(4)9/h1-2H
    • InChI Key： RLJXJUHMVYLIBW-UHFFFAOYSA-N
    • SMILES： IC1C=C(C(=C(C=1)F)F)F

Computed Properties

  • Exact Mass: 257.91500
  • Monoisotopic Mass: 257.91533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.9

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.70850

3,4,5-Trifluoroiodobenzene Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26-36
  • HazardClass：IRRITANT

3,4,5-Trifluoroiodobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4,5-Trifluoroiodobenzene Pricemore >>

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3,4,5-Trifluoroiodobenzene Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:170112-66-0)3,4,5-Trifluoroiodobenzene
Order Number:A811164
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):398.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:170112-66-0)3,4,5-Trifluoroiodobenzene
A811164
Purity:99%
Quantity:100g
Price ($):398.0
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